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Compound of Interest |

Compound Name: 4-Hydroxybenzyl chloride
CAS No.: 35421-08-0
Cat. No.: B1293575
Get Quote
. J

4-Hydroxybenzyl chloride, also known as 4-(chloromethyl)phenol, is a bifunctional organic
compound featuring a hydroxyl group and a chloromethyl group attached to a benzene ring in a
para substitution pattern. Its chemical formula is C7H7CIO, and it is registered under CAS
number 35421-08-0.[1][2][3] This molecule serves as a versatile synthon in organic chemistry,
particularly in the synthesis of pharmaceuticals and other complex organic molecules, due to
the distinct reactivity of its functional groups.[4]

Accurate and unambiguous structural confirmation is a cornerstone of chemical research and
development. For a molecule like 4-Hydroxybenzyl chloride, a combination of spectroscopic
techniques is essential to verify its identity, purity, and structure. This guide provides a detailed
analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data for 4-Hydroxybenzyl chloride, written from the perspective of a
Senior Application Scientist. We will not only present the data but also delve into the causal
relationships between the molecular structure and the resulting spectral features, providing a
robust framework for researchers.
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'H and *C NMR Spectroscopy: Mapping the Proton
and Carbon Framework

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for
elucidating the precise structure of an organic molecule in solution. It provides detailed
information about the chemical environment, connectivity, and stereochemistry of atoms.

'H NMR Spectroscopy

In the *H NMR spectrum of 4-Hydroxybenzyl chloride, we expect to see three distinct sets of
signals corresponding to the phenolic hydroxyl proton, the aromatic protons, and the benzylic
methylene protons.

e Phenolic Proton (-OH): This proton typically appears as a broad singlet. Its chemical shift is
highly variable and depends on factors like solvent, concentration, and temperature, but it
can often be found in the range of 5.0-6.0 ppm.[4] The broadness is due to chemical
exchange with residual water or intermolecular hydrogen bonding.

o Aromatic Protons (-CeHas-): The 1,4-disubstituted pattern of the benzene ring gives rise to a
characteristic AA'BB' spin system, which often appears as two sets of doublets in the
aromatic region (typically 6.8 - 7.3 ppm).[4] The protons ortho to the electron-donating -OH
group (H-3, H-5) are shielded and appear upfield, while the protons ortho to the electron-
withdrawing -CH2Cl group (H-2, H-6) are deshielded and appear downfield.

e Benzylic Protons (-CH2Cl): The two protons of the chloromethyl group are chemically
equivalent and are deshielded by the adjacent chlorine atom and the aromatic ring. They are
expected to produce a sharp singlet around 4.6 ppm.[4] This signal is a key diagnostic
marker for the chloromethyl moiety.

Table 1: Summary of Expected *H NMR Data for 4-Hydroxybenzyl Chloride
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Typical Chemical

Proton Type Multiplicit Integration
ol Shift (6, ppm) A .

Phenolic OH 5.0 - 6.0 (Variable) Broad Singlet 1H
Aromatic CH (ortho to

~6.8 Doublet 2H
OH)
Aromatic CH (ortho to

~7.3 Doublet 2H
CH2Cl)
Benzylic CHzCI ~4.6 Singlet 2H
Note: Data is

estimated based on
typical values for

similar structures.[4]

e Sample Preparation: Dissolve ~5-10 mg of 4-Hydroxybenzyl chloride in ~0.6 mL of a
deuterated solvent (e.g., CDCIls or DMSO-ds) in a standard 5 mm NMR tube. The choice of
solvent is critical; DMSO-ds is often preferred for observing exchangeable protons like the
phenolic -OH.

 Instrument Setup: Place the sample in a 400 MHz (or higher) NMR spectrometer.

o Data Acquisition: Acquire the spectrum at room temperature using a standard pulse program.
A spectral width of 0-12 ppm is typically sufficient.

» Data Processing: Apply Fourier transformation, phase correction, and baseline correction to
the acquired Free Induction Decay (FID). Calibrate the spectrum using the residual solvent
peak (e.g., CDClIs at 7.26 ppm) as an internal standard. Integrate the signals to determine
the relative proton ratios.

13C NMR Spectroscopy

The proton-decoupled 3C NMR spectrum provides a count of the unique carbon environments
in the molecule. For the symmetric 4-Hydroxybenzyl chloride, we expect to see five distinct
signals.
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e Benzylic Carbon (-CH2ClI): This carbon is directly attached to the electronegative chlorine
atom, causing a significant downfield shift to approximately 45-50 ppm.[4]

» Aromatic Carbons (-CeHas-): Four signals are expected for the aromatic carbons due to the
molecule's symmetry.

o C-OH (C4): The carbon bearing the hydroxyl group is highly deshielded and appears
furthest downfield in the aromatic region, typically between 154-158 ppm.[4]

o C-CHzCI (C1): The carbon attached to the chloromethyl group is also deshielded,
appearing around 128-133 ppm.[4]

o CH (C2, C6): The two equivalent carbons ortho to the chloromethyl group.

o CH (C3, C5): The two equivalent carbons ortho to the hydroxyl group, which appear the
most upfield of the aromatic carbons (around 115 ppm) due to the shielding effect of the -
OH group.[4]

Table 2: Summary of Expected *3C NMR Data for 4-Hydroxybenzyl Chloride

Carbon Type Typical Chemical Shift (6, ppm)
Benzylic CHzCI 45 - 50

Aromatic CH (C3, C5) ~115

Aromatic CH (C2, C6) ~130

Aromatic C-CH2Cl (C1) 128 - 133

Aromatic C-OH (C4) 154 - 158

Note: Data is estimated based on known

substituent effects.[4]

Diagram 1: Molecular Structure and NMR Assignments

Caption: Structure of 4-Hydroxybenzyl chloride with key NMR shifts.
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Infrared (IR) Spectroscopy: Identifying Key
Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in
a molecule. The spectrum arises from the absorption of infrared radiation, which excites
molecular vibrations.

The IR spectrum of 4-Hydroxybenzyl chloride will be dominated by features corresponding to
its phenolic -OH, aromatic ring, and alkyl halide C-Cl bond.

o O-H Stretch: A strong and broad absorption band is expected in the region of 3200-3600
cm~1, This broadening is a classic signature of the hydrogen-bonded hydroxyl group of a
phenol.

e Aromatic C-H Stretch: A sharp absorption of medium intensity typically appears just above
3000 cm~1 (e.g., 3030-3100 cm™1).

 Aliphatic C-H Stretch: The C-H stretches of the -CH2- group will appear just below 3000 cm~1
(e.g., 2850-2960 cm™1).

e Aromatic C=C Stretch: One or more sharp bands of variable intensity are expected in the
1450-1600 cm~1 region, characteristic of the benzene ring.

e C-O Stretch: The stretching vibration of the phenolic C-O bond will produce a strong band
around 1200-1260 cm~1.

o C-CI Stretch: A band in the fingerprint region, typically between 600-800 cm~1, can be
attributed to the C-ClI stretching vibration.

Table 3: Summary of Key IR Absorption Bands for 4-Hydroxybenzyl Chloride
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Typical Frequency Range

Vibrational Mode Intensity
(cm™)

Phenolic O-H Stretch 3200 - 3600 Strong, Broad

Aromatic C-H Stretch > 3000 Medium, Sharp

Aliphatic C-H Stretch < 3000 Medium

Aromatic C=C Stretch 1450 - 1600 Variable

Phenolic C-O Stretch 1200 - 1260 Strong

C-CI Stretch 600 - 800 Medium-Strong

 Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal of the FTIR
spectrometer is clean by wiping it with a suitable solvent (e.g., isopropanol) and running a
background scan.

o Sample Application: Place a small amount of the solid 4-Hydroxybenzyl chloride sample
directly onto the ATR crystal.

» Data Acquisition: Apply pressure using the instrument's anvil to ensure good contact
between the sample and the crystal. Collect the spectrum, typically by co-adding 16 or 32
scans over a range of 4000-400 cm~! to achieve a good signal-to-noise ratio.

o Data Processing: The resulting spectrum is typically displayed in terms of transmittance or
absorbance versus wavenumber (cm~1).

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation

Mass spectrometry provides the molecular weight and, through fragmentation analysis,
valuable structural information. The molecular formula C7H7CIO has a monoisotopic mass of
approximately 142.02 Da.[1][4][5]

e Molecular lon (M*): A key feature in the mass spectrum will be the molecular ion peak. Due
to the natural abundance of chlorine isotopes (3°Cl = 75.8%, 3’Cl = 24.2%), the molecular ion
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will appear as a pair of peaks:
o M™* peak at m/z 142 (corresponding to the molecule with 33Cl).

o M+2 peak at m/z 144 (corresponding to the molecule with 37Cl). The intensity ratio of the
M+ to M+2 peak will be approximately 3:1, which is a definitive signature for a molecule
containing one chlorine atom.[4]

o Key Fragmentation Pathways:

o Loss of Cl: The most common fragmentation for benzyl chlorides is the loss of the chlorine
radical to form a stable hydroxybenzyl carbocation ([M-Cl]*) at m/z 107. This is often the
base peak in the spectrum.

o Loss of CH2CI: Cleavage of the bond between the ring and the chloromethyl group can
lead to the formation of a hydroxyphenyl cation at m/z 93.

Table 4: Expected Key Peaks in the Mass Spectrum of 4-Hydroxybenzyl Chloride

miz Identity Notes

Isotope peak for 3’Cl, ~1/3 the
144 [M+2]* . :

intensity of m/z 142
142 [M]* Molecular ion with 35Cl

Loss of chlorine; often the
107 [M-CIT*

base peak

Loss of both OH and CH2Cl,
77 [CeHs]*

followed by rearrangement

o Sample Preparation: Prepare a dilute solution of 4-Hydroxybenzyl chloride (~1 mg/mL) in a
volatile solvent like dichloromethane or ethyl acetate.

o GC Separation: Inject a small volume (e.g., 1 pL) of the solution into a Gas Chromatograph
(GC) equipped with a suitable capillary column (e.g., a nonpolar DB-5 column). The GC oven
temperature program is set to separate the analyte from any impurities or solvent.
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« lonization and MS Analysis: As the compound elutes from the GC column, it enters the mass
spectrometer's ion source, typically an Electron lonization (EI) source (70 eV). The resulting
ions are separated by their mass-to-charge ratio in the mass analyzer (e.g., a quadrupole)

and detected.

o Data Analysis: Analyze the resulting mass spectrum for the peak corresponding to 4-
Hydroxybenzyl chloride, identifying the molecular ion cluster and key fragment ions.

Diagram 2: Integrated Spectroscopic Analysis Workflow

Primary Spectroscopic Techniques

Mass Spectrometry (MS) anrared (IR) Spectroscop)a

E
Rrovides Provides Provides

Extracted Information
\ 4 \ 4 \ 4

Molecular Weight (142.58) Functional Groups: Carbon-Proton Framework
Chlorine Isotope Pattern (3:1) -OH (Broad, ~3400 cm™1) — Connectivity & Environment

Fragmentation (m/z 107) -C-Cl (=700 cm™1) (Aromatic, -CH2Cl, -OH)

Structural Jonfirmation

Confirmed Structure:
4-Hydroxybenzyl Chloride

Click to download full resolution via product page

Caption: Workflow for the structural elucidation of 4-Hydroxybenzyl chloride.

Conclusion
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The structural confirmation of 4-Hydroxybenzyl chloride is achieved through a synergistic
application of multiple spectroscopic techniques. *H and 3C NMR provide an unambiguous
map of the proton and carbon skeleton, confirming the 1,4-disubstitution pattern. IR
spectroscopy verifies the presence of the key phenolic hydroxyl and chloromethyl functional
groups. Finally, mass spectrometry confirms the correct molecular weight and elemental
composition, with the characteristic 3:1 isotope pattern for the molecular ion providing definitive
evidence of a single chlorine atom. Together, these techniques provide a self-validating system
for the comprehensive characterization of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1293575/docs?utm_src=pdf-body#introduction-elucidating-the-molecular-identity-of-4-hydroxybenzyl-chloride
https://www.benchchem.com/product/b1293575?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Chloromethyl_phenol
https://www.guidechem.com/dictionary/en/35421-08-0.html
https://commonchemistry.cas.org/detail?cas_rn=35421-08-0
https://www.benchchem.com/product/b1293575
https://www.echemi.com/products/pd2109055806-4-chloromethylphenol.html
https://www.benchchem.com/product/b1293575/docs#introduction-elucidating-the-molecular-identity-of-4-hydroxybenzyl-chloride
https://www.benchchem.com/product/b1293575/docs#introduction-elucidating-the-molecular-identity-of-4-hydroxybenzyl-chloride
https://www.benchchem.com/product/b1293575/docs#introduction-elucidating-the-molecular-identity-of-4-hydroxybenzyl-chloride
https://www.benchchem.com/product/b1293575/docs#introduction-elucidating-the-molecular-identity-of-4-hydroxybenzyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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